(Z)-2-(2,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate

• IUPAC Name: [(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C22H22O6/c1-22(2,3)21(24)27-15-8-9-16-18(12-15)28-19(20(16)23)10-13-6-7-14(25-4)11-17(13)26-5/h6-12H,1-5H3/b19-10-
• InChI Key: NQTFGKDDPAJFHW-GRSHGNNSSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=C(C=C3)OC)OC)O2
• Isomeric SMILES: CC(C)(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=C(C=C3)OC)OC)/O2
• Molecular Formula: C22H22O6
• Molecular Weight: 382.4 g/mol
• CAS No.: 622824-15-1

Description

Synthesis Analysis

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Molecular Structure Analysis

The same document from the International Union of Crystallography might contain information about the molecular structure of this compound.

Scientific Research Applications

Heterocyclic Carbene Complexes and Coordination Chemistry

• Catalytic Applications and Metal Coordination : N-heterocyclic carbene (NHC) complexes have demonstrated significant utility in catalysis and coordination chemistry. For example, zinc carboxylate complexes with NHCs have been characterized, highlighting their potential in catalytic applications due to their stable mononuclear structures in solution (Yambulatov et al., 2020). Similarly, molybdenum NHC complexes have been explored for their reactivity under oxidative conditions, showcasing the stability and catalytic performance of metal-NHC bonds (Li et al., 2010).

Molecular Structure and Reactivity

• Molecular Docking and Spectroscopic Analysis : Studies involving detailed spectroscopic identification and structural features of compounds, such as thiazole derivatives, highlight the use of DFT calculations, FT-IR, and molecular docking to understand molecular interactions, potentially relevant to pharmacological applications (Shanmugapriya et al., 2022).

Material Science and Supramolecular Chemistry

• Metal-Organic Frameworks (MOFs) : The rational synthesis of heterometallic MOFs from preorganized molecular complexes demonstrates the importance of structural design in creating materials with specific properties, such as gas adsorption capabilities. These frameworks have been synthesized using pivalate complexes, indicating the relevance of such compounds in constructing advanced materials (Sapianik et al., 2019).

Synthetic Chemistry and Organic Transformations

• Synthesis of Dihydrofurans and Selenoesters : Research on the synthesis of dihydrofuran derivatives and alpha-selenoesters through various synthetic routes, including palladium-catalyzed reactions, highlights the versatility of similar compounds in organic synthesis (Wang et al., 2009); (Martín et al., 2000).

Future Directions

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